![molecular formula C8H12O2 B1380261 3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid CAS No. 1514788-00-1](/img/structure/B1380261.png)
3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid
Overview
Description
3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid is a chemical compound with the molecular formula C8H12O2 and a molecular weight of 140.18 . It is used for research purposes .
Synthesis Analysis
The synthesis of bicyclo[3.1.0]hexanes, such as 3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid, can be achieved via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation, yielding good results for a broad range of cyclopropene and cyclopropylaniline derivatives .
Molecular Structure Analysis
The molecular structure of 3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid is represented by the formula C8H12O2 . More detailed information about its structure can be obtained through techniques such as NMR, HPLC, LC-MS, and UPLC .
Scientific Research Applications
Comprehensive Analysis of “3-Methylbicyclo[3.1.0]hexane-3-carboxylic Acid” Applications
The compound “3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid” is a versatile chemical with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Medicinal Chemistry: Synthesis of Bicyclic Scaffolds: The convergent synthesis of bicyclo[3.1.0]hexanes, which possess an all-carbon quaternary center, is a significant application in medicinal chemistry. This synthesis is achieved through a (3 + 2) annulation of cyclopropenes with cyclopropylanilines, using either an organic or an iridium photoredox catalyst under blue LED irradiation . This method provides a fast access to valuable bicyclic scaffolds with three contiguous stereocenters, which are important building blocks for medicinal chemistry.
Pharmaceutical Intermediates: Antiviral Medications: “3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid” derivatives, such as 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane (6,6-DMABH), are crucial components in several antiviral medications . These include boceprevir, a protease inhibitor for hepatitis C, and pf-07321332, an oral medication used for the treatment of COVID-19. The efficient synthesis of these intermediates is vital for the rapid production of these life-saving drugs.
Organic Synthesis: Intramolecular Cyclopropanation: The compound is used in the intramolecular cyclopropanation of alpha-diazoacetates via Ru (II) catalysis. This innovative approach allows for the gram-scale synthesis of 6,6-DMABH from 3-methyl-2-butenol in seven distinct steps, resulting in a total yield of 28% . This method presents a more efficient synthetic route compared to traditional cyclization and catalytic hydrogenation reactions.
Drug Design: Heterocyclic Scaffolds: Heterocyclic scaffolds containing the “3-Methylbicyclo[3.1.0]hexane-3-carboxylic acid” structure are often present in molecules capable of acting on various biological targets. These structures are actively used in drug design due to their ability to interact with different biological pathways .
Chemical Science: Photoredox Catalysis: The compound’s derivatives can be synthesized using photoredox catalysis, which is a growing field in chemical science. This method involves the use of light to activate a photoredox catalyst, leading to the formation of complex molecules with high precision and yield .
properties
IUPAC Name |
3-methylbicyclo[3.1.0]hexane-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-8(7(9)10)3-5-2-6(5)4-8/h5-6H,2-4H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMZUWYPKPDPEHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2CC2C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1514788-00-1 |
Source
|
| Record name | 3-methylbicyclo[3.1.0]hexane-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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